Cas no 902837-58-5 (2-(Cyclopentyloxy)-5-iodopyridine)

• Product Name: 2-(Cyclopentyloxy)-5-iodopyridine
• CAS No: 902837-58-5
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 3060882
• PubChem ID: 42553149
• Update Time: 2025-06-08

2-(Cyclopentyloxy)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentyloxy)-5-iodopyridine
• 2-(Cyclopentyloxy)-5-iodopyridine (ACI)
• MFCD08060941
• 2-(Cyclopentyloxy)-5-iodopyridine, AldrichCPR
• 2-CYCLOPENTYLOXY-5-IODOPYRIDINE
• 902837-58-5

• MDL： MFCD08060941
• Inchi： 1S/C10H12INO/c11-8-5-6-10(12-7-8)13-9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key： BONBZQYFBLZLMP-UHFFFAOYSA-N
• SMILES： IC1C=CC(OC2CCCC2)=NC=1

Computed Properties

• Exact Mass: 288.99636g/mol
• Monoisotopic Mass: 288.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(Cyclopentyloxy)-5-iodopyridine

Introduction to 2-(Cyclopentyloxy)-5-iodopyridine (CAS No. 902837-58-5)

2-(Cyclopentyloxy)-5-iodopyridine, with the CAS number 902837-58-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ether group and an iodine substituent on a pyridine ring. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(Cyclopentyloxy)-5-iodopyridine can be represented as follows: C₁₁H₁₄INO. The presence of the iodine atom makes it a valuable intermediate in synthetic chemistry, especially for the synthesis of iodinated compounds. Iodinated compounds are often used in radiopharmaceuticals and as building blocks for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-(Cyclopentyloxy)-5-iodopyridine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 2-(Cyclopentyloxy)-5-iodopyridine exhibited high binding affinity to serotonin transporters, suggesting their potential as novel antidepressants.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the antiviral properties of 2-(Cyclopentyloxy)-5-iodopyridine. The compound was found to exhibit significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral replication processes, making it a promising candidate for further drug development.

The synthetic accessibility of 2-(Cyclopentyloxy)-5-iodopyridine is another factor contributing to its popularity in research. The compound can be synthesized through a multi-step process involving the reaction of cyclopentanol with pyridine and subsequent iodination. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its medicinal applications, 2-(Cyclopentyloxy)-5-iodopyridine has also been explored for its use in materials science. A study published in Advanced Materials in 2023 investigated the use of this compound as a dopant for organic semiconductors. The researchers found that doping with 2-(Cyclopentyloxy)-5-iodopyridine significantly improved the electrical conductivity and stability of the semiconductors, opening up new possibilities for their use in electronic devices.

The safety profile of 2-(Cyclopentyloxy)-5-iodopyridine is an important consideration for its practical applications. Toxicological studies have shown that this compound has low toxicity when handled under appropriate conditions. However, it is important to follow standard safety protocols during handling and storage to ensure user safety.

In conclusion, 2-(Cyclopentyloxy)-5-iodopyridine (CAS No. 902837-58-5) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, antiviral research, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in scientific and industrial advancements.